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Compound of Interest

Compound Name: Tioxacin

Cat. No.: B1197314

Absence of a specific Safety Data Sheet (SDS) for Tioxacin (CAS 34976-39-1) necessitates a
cautious and compliant approach to its disposal. This guide provides essential safety and
logistical information for researchers, scientists, and drug development professionals,
emphasizing consultation with institutional safety bodies and adherence to general best
practices for chemical waste management.

In the absence of a manufacturer-provided Safety Data Sheet (SDS) for Tioxacin, direct and
specific disposal protocols cannot be definitively outlined. The following information is based on
general principles of laboratory safety and chemical waste management, alongside available
data for Tioxacin and related compounds.

Immediate Safety and Logistical Information

Given the lack of specific hazard information, Tioxacin should be handled as a potentially
hazardous substance. All laboratory personnel must adhere to standard safety protocols,
including the use of personal protective equipment (PPE) such as safety goggles, lab coats,
and chemical-resistant gloves. Work should be conducted in a well-ventilated area or under a
chemical fume hood.

Key Action: Immediately contact your institution's Environmental Health and Safety (EHS)
department or equivalent safety office. They are the definitive resource for guidance on the
proper disposal of uncharacterized or non-inventoried chemical waste and can provide
institution-specific procedures.
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Tioxacin: Known Properties

While a comprehensive hazard profile is unavailable, some chemical and physical properties of
Tioxacin have been identified. This information may be useful for your EHS department in
determining the appropriate waste stream.

Property Value Source
CAS Number 34976-39-1 [1]
Chemical Formula C14H12N204S [1]
Molecular Weight 304.32 g/mol [1]

For Research Use Only, Not
Appearance ) [1]
for human or veterinary use.

Classification Bactericide Agent [2]

Environmental Hazards of Related Quinolone
Antibiotics

Tioxacin belongs to the quinolone class of antibiotics. Studies on other quinolones highlight
significant environmental concerns, underscoring the importance of proper disposal to prevent
environmental contamination.

o Persistence in the Environment: Fluoroquinolones are known to be persistent in soil and
water.[3]

o Toxicity: They can be toxic to aquatic organisms and plants.[4][5]

» Antibiotic Resistance: The presence of antibiotics like fluoroquinolones in the environment,
even at low concentrations, can contribute to the development and spread of antibiotic-
resistant bacteria, a major public health concern.[4][5]

Improper disposal, such as drain disposal, can introduce these compounds into wastewater
systems, which are often not equipped to remove them effectively.[5]
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General Disposal Protocol for Chemicals without an
SDS

The following is a general, procedural workflow for the disposal of a chemical for which a
specific SDS is not available. This should be adapted in consultation with your institution's EHS
department.

e Do Not Dispose Down the Drain: Under no circumstances should Tioxacin or its solutions be
poured down the sink.

e Segregate the Waste:
o Keep Tioxacin waste separate from other chemical waste streams.
o Collect solid Tioxacin waste in a clearly labeled, sealed container.

o Collect liquid waste (e.g., solutions containing Tioxacin) in a separate, compatible, and
clearly labeled container.[6]

e Labeling:

o The waste container must be clearly labeled with the chemical name ("Tioxacin"), CAS
number (34976-39-1), and the words "Hazardous Waste."

o Indicate the approximate quantity of the waste.
e Storage:

o Store the waste container in a designated, secure, and well-ventilated hazardous waste
accumulation area.

o Ensure the container is sealed to prevent leaks or spills.
» Arrange for Pickup:

o Follow your institution's procedures for hazardous waste pickup. This typically involves
submitting a request to the EHS department.
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Stock antibiotic solutions are considered hazardous chemical waste and should be collected in
an approved container for chemical waste and disposed of following institutional guidelines.[7]

Experimental Protocols

As no experimental protocols for the disposal of Tioxacin were found, the primary "protocol" is
the administrative and safety procedure for handling and disposing of the waste through
institutional channels.

Caption: Workflow for the proper disposal of Tioxacin in the absence of a Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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